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Compound of Interest

Compound Name: DNP-X acid

Cat. No.: B559585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DNP-X acid succinimidyl ester, chemically known as 6-(2,4-Dinitrophenyl)aminohexanoic acid,

succinimidyl ester, is a crucial amine-reactive chemical probe. Its utility in biomedical research

and drug development is centered around its dinitrophenyl (DNP) group, which acts as a

reliable hapten for immunological detection. The succinimidyl ester (SE) group provides a

mechanism for covalent attachment to primary amines on biomolecules. This guide provides an

in-depth overview of its properties, applications, and the experimental protocols for its use.

Core Properties
DNP-X acid succinimidyl ester is a solid, light yellow to yellow substance.[1][2] It is

characterized by a seven-atom aminohexanoyl spacer ('X') that separates the DNP hapten

from the reactive succinimidyl ester.[3] This spacer is designed to enhance the accessibility of

the DNP moiety for antibody recognition after conjugation.[3]

Physicochemical and Spectral Properties
A summary of the key quantitative properties of DNP-X acid succinimidyl ester is provided in

the table below.
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Property Value Reference(s)

Molecular Formula C₁₆H₁₈N₄O₈ [1][2]

Molecular Weight 394.34 g/mol [1][4][5]

CAS Number 82321-04-8 [1][2][5]

Appearance Light yellow to yellow solid [1][2]

Purity ≥95% (HPLC) [5][6]

Excitation (Ex) 335 nm [1]

Emission (Em) 518 nm [1]

Melting Point 152°C [2]

Solubility
Soluble in DMSO (50 mg/mL),

DMF
[1][6][7]

Chemical Reactivity and Mechanism
The core functionality of DNP-X acid succinimidyl ester lies in the reactivity of the N-

hydroxysuccinimide (NHS) ester group towards primary aliphatic amines, such as the ε-amino

group of lysine residues in proteins. This reaction, known as acylation, results in the formation

of a stable amide bond, covalently linking the DNP-X moiety to the target molecule.

The reaction is most efficient at a slightly basic pH (8.0-9.0), which ensures that the primary

amine is in its non-protonated, nucleophilic state. It is crucial to use amine-free buffers, such as

phosphate, carbonate-bicarbonate, or borate buffers, to prevent competition with the target

molecule.
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DNP-X-Succinimidyl Ester R¹-C(=O)-O-N(C=O)₂CH₂CH₂

DNP-X-Amide Conjugate R¹-C(=O)-NH-R²

Acylation

N-Hydroxysuccinimide HO-N(C=O)₂CH₂CH₂

Primary Amine R²-NH₂

Preparation

Reaction

Purification

Dissolve Protein in
Bicarbonate Buffer (pH 8.3)

Slowly Add DNP-X, SE
to Stirring Protein Solution

Dissolve DNP-X, SE
in DMSO/DMF (10 mg/mL)

Incubate 1 hour
at Room Temperature

Purify via Size-Exclusion
Chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.medchemexpress.com/dnp-x-se.html
https://www.invivochem.com/dnp-x-se.html
https://www.fishersci.co.uk/shop/products/dnp-x-se-6-2-4-dinitrophenyl-aminohexanoic-acid-succinimidyl-ester/11510266
https://www.fishersci.co.uk/shop/products/dnp-x-se-6-2-4-dinitrophenyl-aminohexanoic-acid-succinimidyl-ester/11510266
https://www.selleckchem.com/products/dnp-x-se.html
https://www.sigmaaldrich.com/SG/en/product/sigma/55472
https://www.sigmaaldrich.com/SG/en/product/sigma/55472
https://www.anaspec.com/en/catalog/dnp-x-acid-se-6-24-dinitrophenylaminohexanoic-acid-se-25-mg~159fccf7-6c14-4e95-848e-3a32687e6600
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-dnp-x-acid-se-6-2-4-dinitrophenyl-aminohexanoic-acid-succinimidyl-ester-cas-82321-04-8-version-NyDTdIXDko.pdf
https://www.benchchem.com/product/b559585#dnp-x-acid-succinimidyl-ester-properties
https://www.benchchem.com/product/b559585#dnp-x-acid-succinimidyl-ester-properties
https://www.benchchem.com/product/b559585#dnp-x-acid-succinimidyl-ester-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b559585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

